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Compound of Interest

Compound Name: Calcium;diiodide;tetrahydrate

Cat. No.: B088675 Get Quote

Essential Safety and Handling Guide for Calcium
Diiodide Tetrahydrate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Calcium Diiodide Tetrahydrate.

Adherence to these protocols is essential for ensuring a safe laboratory environment.

Hazard Identification and Summary
Calcium diiodide tetrahydrate is a chemical that requires careful handling due to its potential

health hazards. It is known to cause skin and serious eye irritation.[1][2][3] Inhalation may lead

to respiratory tract irritation, and ingestion can cause irritation of the digestive tract.[1][4][5] The

toxicological properties of this substance have not been fully investigated.[4] It is also

hygroscopic, meaning it absorbs moisture from the air, and is sensitive to light.[4] Chronic

exposure to iodides can lead to a condition known as iodism.[4]

Chemical and Physical Properties
A summary of the key quantitative data for Calcium diiodide tetrahydrate is provided below.
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Property Value

Appearance White to cream chunks

CAS Number 13640-62-5

Molecular Formula CaI₂·4H₂O

Melting Point 779 - 783 °C[6][7]

Boiling Point 1100 °C[6]

Density 4.79 g/cm³[5]

Vapor Pressure ~0 Pa at 25 °C[5]

Occupational Exposure Limits
No OSHA Vacated PELs are listed for this

chemical.[4]

LD50/LC50 Not available[4]

Operational and Safety Protocols
Personal Protective Equipment (PPE) Selection and Use
Proper selection and use of PPE are the most critical steps in preventing exposure. Facilities

must be equipped with an eyewash station and a safety shower.[2][4]

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][4] Tightly

fitting safety goggles with side shields are recommended.[5]

Skin Protection: Appropriate chemical-resistant gloves must be worn to prevent skin contact.

[1][2][4] Protective clothing, such as a lab coat, should be worn to prevent skin exposure.[2]

[4]

Respiratory Protection: If working in an area with inadequate ventilation, or if dust is

generated, a NIOSH/MSHA or European Standard EN 149 approved respirator should be

used.[1][2][4] Follow the OSHA respirator regulations found in 29 CFR 1910.134.[4]

Caption: PPE selection workflow for handling Calcium diiodide tetrahydrate.
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Experimental Protocol: Donning and Doffing PPE

Donning (Putting On):

1. Clothing: Put on a lab coat, ensuring it is fully buttoned.

2. Respirator (if needed): Perform a seal check to ensure it fits properly.

3. Goggles: Put on safety goggles.

4. Gloves: Don chemical-resistant gloves, pulling the cuffs over the sleeves of the lab coat.

Doffing (Taking Off):

1. Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Avoid

touching the outside of the gloves with bare skin.

2. Goggles: Remove goggles from the back of the head forward.

3. Lab Coat: Remove the lab coat by unbuttoning it and rolling it down from the shoulders,

keeping the contaminated side folded inward.

4. Respirator (if used): Remove the respirator from the back of the head.

5. Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing

all PPE.[1][4]

Safe Handling and Storage Protocol
Handling:

Always handle the chemical in a well-ventilated area, such as a fume hood, to minimize

dust generation and accumulation.[1][4]

Avoid all personal contact, including inhalation and contact with eyes, skin, and clothing.[3]

[4]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][4]
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Keep the container tightly closed when not in use.[2][4]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances like oxidizing

agents.[4]

The storage area must be protected from moisture and direct sunlight.[4]

Keep containers securely sealed.[3]

Emergency and Disposal Plans
Spill Response Protocol
Immediate and correct response to a spill is critical to prevent exposure and environmental

contamination.

Evacuate and Alert: Immediately alert personnel in the area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.[1][4]

Don PPE: Wear appropriate PPE, including respiratory protection, gloves, goggles, and a lab

coat, before approaching the spill.[3][4]

Containment: Prevent the spill from spreading or entering drains.[3]

Clean-up:

Carefully sweep or vacuum the spilled material. Avoid actions that generate dust.[3][4]

Place the collected material into a suitable, labeled container for disposal.[1][4]

Do not use water to clean up the spill, as the material is hygroscopic.[4]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste container according to institutional and local regulations.
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Caption: Step-by-step workflow for responding to a chemical spill.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[2]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid if irritation persists.[2][4]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[4]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid.[4]

Disposal Plan
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.

Dispose of contents and containers at an approved industrial combustion plant or an

authorized landfill.[1][3]

Consult your institution's environmental health and safety office or a licensed professional

waste disposal service.

Do not let the chemical enter drains or the environment.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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